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Compound of Interest

Compound Name: Sucralose-dé6

Cat. No.: B562330

Sucralose-d6, a deuterated form of sucralose, is not classified as a hazardous substance
according to the Globally Harmonized System (GHS).[1] Its disposal should adhere to general
laboratory safety protocols and local regulations for non-hazardous chemical waste. The
primary disposal routes for non-hazardous chemicals in a laboratory setting include sanitary
sewer, regular trash, or collection by an environmental health and safety (EHS) provider.[1] The
appropriate method for Sucralose-d6é depends on the quantity and form (solid or aqueous
solution) of the waste.

Immediate Safety and Handling Precautions

While Sucralose-d6 is not considered hazardous, prudent laboratory practices should always
be followed.[1] This includes wearing standard personal protective equipment (PPE) such as
safety glasses and gloves. In case of a spill, the solid material can be swept up and collected
for disposal.[2] For solutions, absorb the spill with inert material and collect it in a suitable
container.

Step-by-Step Disposal Procedures
1. Waste Characterization and Segregation:

» Confirm that the Sucralose-d6 waste is not mixed with any hazardous materials. If it is
contaminated with a hazardous substance, it must be treated as hazardous waste.
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Segregate Sucralose-d6 waste from other laboratory waste streams to ensure proper
disposal.

. Disposal of Small Quantities of Sucralose-d6:

Solid Waste: For small quantities, the safety data sheet (SDS) for Sucralose-d6 suggests
that it can be disposed of with household waste.[1] In a laboratory context, this translates to
disposal in the regular trash, provided the material is securely contained.

Aqueous Solutions: Small volumes of dilute, water-soluble, non-hazardous waste may be
permissible for sanitary sewer disposal. The solution should be flushed with a copious
amount of water (at least 20 parts water) to ensure dilution.

. Disposal of Large Quantities of Sucralose-d6:

For larger quantities, consult your institution's EHS guidelines or a licensed chemical waste
disposal service.

Package the Sucralose-d6 waste in a clearly labeled, sealed, and compatible container.

Arrange for pickup and disposal through your institution's hazardous waste management
program. While Sucralose-d6 itself is not hazardous, this ensures compliance with
regulations for large chemical disposals.

. Disposal of Empty Containers:

Empty containers that held Sucralose-d6 should be triple-rinsed with a suitable solvent
(such as water).

The rinsate should be disposed of following the procedures for agueous solutions.

After rinsing, deface or remove the original label, and the container can typically be disposed
of in the regular trash or recycled.

Quantitative Disposal Guidelines

The following table summarizes the quantitative limits for the disposal of non-hazardous
chemicals, which can be applied to Sucralose-d6. These are general guidelines, and
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researchers should always consult their local and institutional regulations.

Disposal Method Form of Waste Quantitative Limit Citation

Up to 5 gallons of
Sanitary Sewer Aqueous Solution dilute solution per
discharge

Up to 1 kilogram,
Sanitary Sewer Water-Soluble Solid flushed with ample

water

"Smaller quantities" as

Regular Trash Solid
per SDS

Experimental Protocols

This document provides operational guidance on disposal and does not cite specific
experimental protocols involving Sucralose-d6. Researchers using Sucralose-d6 in
experiments should develop a waste disposal plan as part of their experimental design,
considering the nature of all materials used in the protocol.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Sucralose-d6 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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